Cas no 76523-40-5 (2,3,7,8-Tetrachloro-p-dioxin-13C12)

• Product Name: 2,3,7,8-Tetrachloro-p-dioxin-13C12
• CAS No: 76523-40-5
• MF: C₁₂H₄Cl₄O₂
• MW: 333.882817268372
• CID: 578189
• PubChem ID: 156712
• Update Time: 2025-04-19

2,3,7,8-Tetrachloro-p-dioxin-13C12 Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin-13C12,2,3,7,8-tetrachloro- (9CI)
• 2,3,7,8-tetrachlorodibenzo-p-dioxin
• C-132,3,7,8-TCDD
• Dibenzo(b,e)(1,4)dioxin-13C12, 2,3,7,8-tetrachloro-
• NS00066915
• 2,3,7,8-Tetrachloro-p-dioxin-13C12
• DTXSID60227332
• 76523-40-5

• Inchi： 1S/C12H4Cl4O2/c13-5-1-9-10(2-6(5)14)18-12-4-8(16)7(15)3-11(12)17-9/h1-4H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
• InChI Key： HGUFODBRKLSHSI-WCGVKTIYSA-N
• SMILES： Cl[13C]1[13C](=[13CH][13C]2=[13C]([13CH]=1)O[13C]1[13CH]=[13C]([13C](=[13CH][13C]=1O2)Cl)Cl)Cl

Computed Properties

• Exact Mass: 333.933848
• Monoisotopic Mass: 331.936798
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1.643
• Refractive Index: 1.655

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins